![molecular formula C16H14F2OS B1324879 3',4'-Difluoro-3-(4-thiomethylphenyl)propiophenone CAS No. 898781-79-8](/img/structure/B1324879.png)
3',4'-Difluoro-3-(4-thiomethylphenyl)propiophenone
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Description
Molecular Structure Analysis
The molecular structure of 3’,4’-Difluoro-3-(4-thiomethylphenyl)propiophenone consists of a propanone backbone with a 3,4-difluorophenyl group and a 4-(methylsulfanyl)phenyl group attached. The fluorine atoms enhance its reactivity, while the thiomethyl group contributes to its overall structure .
Scientific Research Applications
Crystal and Molecular Structure Analysis
The isomers of 3',4'-difluoro-2-hydroxyiminopropiophenone, closely related to 3',4'-difluoro-3-(4-thiomethylphenyl)propiophenone, have shown different biological activities. Their crystal structures have been studied, revealing details about their molecular arrangements and intermolecular interactions, which are important for understanding their activity at the molecular level (Allen, Trotter, & Rogers, 1971).
Photophysical Properties
In a study related to the fluorescence properties of derivatives of this compound, BODIPY dyes with phenolic or naphtholic subunits were investigated. These dyes are useful as fluorescent pH probes in aqueous solutions, showing potential for applications in bio-imaging and sensors (Baruah et al., 2005).
Optical and Electronic Properties
Postfunctionalization of polythiophenes, which can be related to the derivatives of this compound, was explored to understand how various functional groups affect their optical and electronic properties. This research is significant for the development of materials in electronics and photovoltaics (Li, Vamvounis, & Holdcroft, 2002).
Chemical Synthesis and Catalysis
The compound has been involved in studies of chemical reactions, like the cyclocondensation reaction of related compounds, contributing to the development of novel pharmaceutical compounds and materials (Bonacorso et al., 2003).
Photocatalysis and Energy Applications
Research has been conducted on the photocatalytic activities of related fluorinated compounds, indicating potential applications in energy conversion and environmental remediation (Maruo, Wada, & Yanagida, 1992).
Polymer Science and Materials Engineering
The compound's derivatives have been used in studies to enhance the efficiency of organic solar cells and to evaluate the performance of electroactive polymers, which are crucial for the development of advanced materials in technology and sustainable energy (Wang et al., 2021); (Ferraris et al., 1998).
properties
IUPAC Name |
1-(3,4-difluorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHDAQHSATHLLKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CCC(=O)C2=CC(=C(C=C2)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40644402 |
Source
|
Record name | 1-(3,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40644402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
898781-79-8 |
Source
|
Record name | 1-(3,4-Difluorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40644402 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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